Cas no 2098105-55-4 (7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2098105-55-4
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 5377722
• Update Time: 2025-10-28

7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C17H21NO5/c19-14(20)17(11-16(12-17)6-8-22-9-7-16)18-15(21)23-10-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,18,21)(H,19,20)
• InChI Key： XELCFPCCONYDCN-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)CC1(NC(OCC1=CC=CC=C1)=O)C(O)=O

Additional information on 7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-

Comprehensive Overview of 7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2098105-55-4)

In the realm of organic chemistry and pharmaceutical research, 7-Oxaspiro[3.5]nonane-2-carboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2098105-55-4) has emerged as a compound of significant interest. This structurally unique molecule features a spirocyclic framework combined with a carbamate-protected amino group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 2098105-55-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

The compound's 7-Oxaspiro[3.5]nonane core is a rare scaffold that has attracted attention due to its potential to modulate biological activity. Researchers are particularly intrigued by its conformational rigidity, which can enhance binding affinity in target interactions. The 2-[[(phenylmethoxy)carbonyl]amino] moiety further adds to its utility, serving as a protective group that can be selectively deprotected under mild conditions. This feature is invaluable in multi-step syntheses, especially in peptide and peptidomimetic chemistry.

Recent trends in AI-driven drug discovery have highlighted the importance of such spirocyclic compounds, as they often exhibit improved metabolic stability and bioavailability compared to flat aromatic systems. Searches for "spirocyclic drug candidates 2024" or "carbamate-protected amino acids" frequently lead to discussions about this compound. Its CAS 2098105-55-4 is increasingly appearing in patent applications related to GPCR modulators and enzyme inhibitors, aligning with current industry focus on targeted therapies.

From a synthetic perspective, the preparation of 7-Oxaspiro[3.5]nonane-2-carboxylic acid derivatives often involves innovative ring-closing methodologies. The phenylmethoxycarbonyl (Cbz) group in this particular derivative offers orthogonal protection compatibility, a feature highly sought after in combinatorial chemistry. Laboratories optimizing "Cbz deprotection conditions" or "spirocycle formation techniques" frequently encounter this compound as a model substrate or intermediate.

The physicochemical properties of CAS 2098105-55-4 make it particularly interesting for medicinal chemistry optimization. Its balanced lipophilicity, as suggested by the oxa-spiro structure, addresses common challenges in drug design such as solubility and membrane permeability. These characteristics explain why search queries like "improving drug-like properties with spirocycles" often reference this chemical class. Furthermore, its chiral center at position 2 opens possibilities for enantioselective synthesis, meeting the pharmaceutical industry's growing demand for stereochemically pure compounds.

In material science applications, the 7-Oxaspiro[3.5]nonane framework has shown promise in the development of advanced polymers with unique thermal and mechanical properties. The carboxylic acid functionality allows for further derivatization, enabling incorporation into various macromolecular architectures. This dual applicability in both life sciences and materials research contributes to the compound's rising popularity in cross-disciplinary studies.

Quality control and analytical characterization of 2-[[(phenylmethoxy)carbonyl]amino]-7-Oxaspiro[3.5]nonane-2-carboxylic acid typically employ advanced techniques such as HPLC-MS and NMR spectroscopy. The distinct spectral features of the spirocyclic system provide clear diagnostic signals, facilitating purity assessment. This analytical tractability makes it a preferred choice for method development studies, particularly those addressing "chiral impurity analysis" in complex organic molecules.

As the pharmaceutical industry continues to explore three-dimensional molecular architectures beyond traditional flat ring systems, compounds like CAS 2098105-55-4 are gaining prominence. Their ability to occupy unique pharmacophore space while maintaining favorable drug-like properties positions them as valuable tools in modern drug discovery campaigns. The compound's presence in recent literature on fragment-based drug design and covalent inhibitor development underscores its growing importance in cutting-edge research.